An In-depth Technical Guide to the Chemical Properties of C.I. Reactive Red 24:1
An In-depth Technical Guide to the Chemical Properties of C.I. Reactive Red 24:1
For Researchers, Scientists, and Drug Development Professionals
Introduction
C.I. Reactive Red 24:1, also known by its Colour Index name C.I. 18208:1 and CAS number 72829-25-5, is a synthetically produced organic dye belonging to the single azo class of compounds.[1][2] Primarily utilized in the textile industry for dyeing cellulosic fibers such as cotton, viscose, silk, and wool, it provides a blu-ray red shade.[1][2] Its reactive nature allows it to form covalent bonds with the fibers, resulting in excellent wash fastness. This technical guide provides a comprehensive overview of the known chemical properties of Reactive Red 24:1, presenting quantitative data, outlining relevant experimental protocols, and visualizing its chemical structure.
Chemical and Physical Properties
Reactive Red 24:1 is a red powder that is soluble in water.[3][4] There is some variation in the reported molecular formula and weight across different suppliers and databases. However, the most frequently cited chemical formula is C₂₇H₁₉ClN₇Na₃O₁₀S₃, with a corresponding molecular weight of 802.10 g/mol .[1][2][5][6][7]
Quantitative Data Summary
| Property | Value | Source(s) |
| CI Name | Reactive Red 24:1 | [1][2][5] |
| CI Number | 18208:1 | [1][5][7] |
| CAS Number | 72829-25-5 | [1][2][7] |
| Molecular Formula | C₂₇H₁₉ClN₇Na₃O₁₀S₃ | [1][2][6][7] |
| Molecular Weight | 802.10 g/mol | [1][2][5][6][7] |
| Appearance | Red Powder | [4][8] |
| UV-Vis Absorption Maxima (in water) | 512 nm, 536 nm | [9] |
| Water Solubility (20 °C) | 60 g/L | [3][4] |
| Water Solubility (50 °C) | 100 g/L | [3][4] |
| Chemical Class | Single Azo | [1][2][5] |
Spectroscopic Properties
UV-Visible Spectroscopy: Studies on the aggregation behavior of Reactive Red 24:1 in aqueous solutions have reported two main absorption peaks at 512 nm and 536 nm.[9] The relative intensities of these peaks can change with concentration, indicating the formation of dimers and higher aggregates in solution.[9]
Experimental Protocols
Detailed experimental protocols for the synthesis and quality control of Reactive Red 24:1 are proprietary to the manufacturers. However, several analytical methods have been published for the detection and quantification of this and other reactive dyes in various matrices.
Purity Analysis by High-Performance Liquid Chromatography (HPLC)
A common method for assessing the purity of reactive dyes is reversed-phase high-performance liquid chromatography (RP-HPLC).
Methodology:
-
Mobile Phase Preparation: A typical mobile phase consists of a gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).
-
Standard Solution Preparation: A standard solution of Reactive Red 24:1 of known concentration is prepared in the mobile phase or a suitable solvent.
-
Sample Preparation: The sample of Reactive Red 24:1 is accurately weighed and dissolved in the mobile phase to a known concentration.
-
Chromatographic Conditions:
-
Column: A C18 stationary phase column is commonly used.
-
Detection: A UV-Vis detector is set to one of the absorption maxima of the dye (e.g., 512 nm or 536 nm).
-
Flow Rate and Temperature: These parameters are optimized to achieve good separation of the main dye peak from any impurities.
-
-
Analysis: The chromatogram of the sample is compared to that of the standard to determine the purity, typically expressed as the area percentage of the main peak.
Extraction from Textile Fibers for Identification
For forensic or quality control purposes, reactive dyes may need to be extracted from dyed fabrics.
Methodology:
-
Sample Preparation: A small piece of the dyed fabric is cut into smaller pieces.
-
Extraction: The fabric is treated with a suitable solvent or a sequence of solvents to break the covalent bond between the dye and the fiber or to extract any unfixed dye. Common extraction methods include:
-
Analysis: The resulting extract can then be analyzed by techniques such as HPLC or mass spectrometry to identify the dye.[11]
Chemical Structure and Reactivity
Reactive Red 24:1 is a monochlorotriazine (MCT) reactive dye.[7] The reactive group is the dichlorotriazinyl moiety, which reacts with the nucleophilic hydroxyl groups of cellulose fibers under alkaline conditions to form a stable covalent ether linkage.
Caption: Generalized structure of Reactive Red 24:1.
The manufacturing process involves the condensation of 2,4,6-trichloro-1,3,5-triazine with 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid, followed by diazotization of 2-aminobenzenesulfonic acid and coupling with the condensation product. The final step is a reaction with N-ethylbenzenamine and salting-out.[1][2]
As Reactive Red 24:1 is designed for industrial dyeing applications, there is no known involvement in biological signaling pathways relevant to drug development. Its toxicological properties have not been thoroughly investigated, and it may cause an allergic skin reaction.[8]
Applications in Research
Beyond its primary use in the textile industry, Reactive Red 24:1 has been employed in research contexts, including:
-
Adsorption Studies: Investigating the efficacy of various materials, such as single-walled carbon nanotubes and modified biochar, for the removal of this dye from aqueous solutions.[4][12]
-
Decolorization and Degradation Studies: Examining methods for the breakdown of the dye in wastewater, such as through electron beam irradiation and aeration.
-
Analytical Method Development: Serving as a model compound for the development of new analytical techniques for the detection of reactive dyes in environmental and food samples.[10]
Conclusion
C.I. Reactive Red 24:1 is a well-characterized azo dye with significant industrial importance. Its chemical properties, particularly its reactivity with cellulosic fibers and its distinct spectroscopic signature, are central to its application. While detailed protocols for its synthesis are proprietary, a range of analytical methods exist for its detection and quantification. For researchers, this dye can serve as a relevant model compound for studies in environmental remediation, analytical chemistry, and material science. It is important to note the lack of extensive toxicological data and its potential as a skin sensitizer.
References
- 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 2. worlddyevariety.com [worlddyevariety.com]
- 3. researchgate.net [researchgate.net]
- 4. The enhancement of reactive red 24 adsorption from aqueous solution using agricultural waste-derived biochar modified with ZnO nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09974K [pubs.rsc.org]
- 5. Mechanism of Bonding Reactive Dyes with Copolymer (chloromethyl)oxirane-1H-imidazole cationised Cellulose - PMC [pmc.ncbi.nlm.nih.gov]
- 6. ir-spectra.com [ir-spectra.com]
- 7. researchgate.net [researchgate.net]
- 8. style.p.lodz.pl [style.p.lodz.pl]
- 9. Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions - PMC [pmc.ncbi.nlm.nih.gov]
- 10. CorSol® 3524 Solvent Red 24 | Fineland Chem [finelandchem.com]
- 11. mdpi.com [mdpi.com]
- 12. researchgate.net [researchgate.net]
